Cas no 10389-09-0 (Aspartic acid calcium)

• Product Name: Aspartic acid calcium
• CAS No: 10389-09-0
• MF: C₄H₅CaNO₄
• MW: 171.164800405502
• CID: 48570
• PubChem ID: 30465
• Update Time: 2025-05-20

Aspartic acid calcium Chemical and Physical Properties

Names and Identifiers

• Calcium aspartate
• L-Aspartic acid calcium salt
• ASPARTATE CALCIUM
• DL-ASPARTATE CALCIUM
• CaIciam asoartate
• Aspartic acid calcium
• G12115
• L-Aspartic acid, calcium salt (1:1)
• NS00085802
• CALCIUML-ASPARTATE
• Aspartic acid, calcium salt (1:1), l-
• DTXSID60908654
• T9680JD4IY
• L-Aspartic acid calcium salt (1:1)
• OPSXJNAGCGVGOG-DKWTVANSSA-L
• Ca-1-d1-aspartate
• L-Aspartic acid,calcium salt (1:1)
• Q27114279
• ASPARTIC ACID, CALCIUM SALT, L-
• NS00084475
• CHEBI:31337
• calcium;(2S)-2-aminobutanedioate
• AKOS015899585
• HY-N0666B
• 10389-09-0
• SCHEMBL120545
• Aspartic acid (calcium)
• Calcium aspartate(food grade)
• calcium l-aspartate
• Calcium aspartate anhydrous
• ASPARTATE CALCIUM [WHO-DD]
• Calcium L-aspartate [JAN]
• CHEMBL2106115
• 21059-46-1
• UNII-T9680JD4IY
• Calcium-L-aspartate
• CS-7641
• EINECS 244-185-8

• Inchi： 1S/C4H7NO4.Ca/c5-2(4(8)9)1-3(6)7;/h2H,1,5H2,(H,6,7)(H,8,9);/q;+2/p-2/t2-;/m0./s1
• InChI Key： OPSXJNAGCGVGOG-DKWTVANSSA-L
• SMILES： [Ca+2].[O-]C([C@H](CC(=O)[O-])N)=O

Computed Properties

• Exact Mass: 170.98400
• Monoisotopic Mass: 170.984
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2

Experimental Properties

• Color/Form: Solid powder, power
• Density: 1.514
• Melting Point: 270-271 deg C
• Boiling Point: 264.1 °C at 760 mmHg
• Flash Point: 113.5 °C
• Solubility: 生物体外In Vitro:H2O≥ 100 mg/mL(584.25 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
• PSA: 78.62000
• LogP: -0.58090

Aspartic acid calcium Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p2393 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h2413 may be harmful by inhalation
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Aspartic acid calcium

Aspartic Acid Calcium: A Comprehensive Overview

Aspartic acid calcium, also known as calcium aspartate, is a salt formed from the combination of aspartic acid and calcium ions. This compound is widely recognized in the fields of nutrition, food science, and pharmaceuticals due to its unique properties and applications. With the CAS number 10389-09-0, aspartic acid calcium has gained significant attention in recent years for its role in enhancing biological functions and its potential in various industrial applications.

Aspartic acid, one of the non-essential amino acids, plays a crucial role in metabolism, particularly in the synthesis of other amino acids and in energy production. When combined with calcium, it forms a stable compound that is highly soluble and bioavailable. This makes aspartic acid calcium an ideal ingredient for dietary supplements, sports nutrition products, and functional foods.

Recent studies have highlighted the importance of aspartic acid calcium in supporting cellular energy production and reducing oxidative stress. For instance, research published in the *Journal of Nutrition* demonstrated that supplementation with aspartic acid calcium can enhance physical performance by improving ATP production in muscle cells. This finding has significant implications for athletes and individuals engaged in high-intensity activities.

In addition to its role in energy metabolism, aspartic acid calcium has been shown to play a vital role in immune function. A study conducted by researchers at the University of California revealed that this compound can enhance the activity of natural killer (NK) cells, which are critical for defending the body against infections and cancerous cells. These findings underscore the potential of aspartic acid calcium as an immunomodulatory agent.

The application of aspartic acid calcium extends beyond human nutrition. In the food industry, it is used as a flavor enhancer and a stabilizer due to its ability to interact with other compounds and improve product texture. Moreover, its chelating properties make it a valuable ingredient in food preservation, helping to extend shelf life by preventing metal-induced oxidation.

From a manufacturing perspective, aspartic acid calcium is produced through a series of chemical reactions involving aspartic acid and calcium salts. The process involves careful control of pH levels and temperature to ensure optimal yield and purity. Advanced purification techniques are employed to meet stringent quality standards required for pharmaceutical and food-grade applications.

Looking ahead, ongoing research is exploring the potential of aspartic acid calcium in novel therapeutic applications. For example, preliminary studies suggest that it may have anti-inflammatory properties, making it a promising candidate for treating conditions such as arthritis and inflammatory bowel disease. Furthermore, its role in neurotransmitter synthesis could pave the way for its use in neuroprotective therapies.

In conclusion, aspartic acid calcium (CAS No. 10389-09-0) is a versatile compound with diverse applications across multiple industries. Its ability to enhance energy production, support immune function, and improve product quality positions it as an essential ingredient in modern nutrition and food science. As research continues to uncover new benefits, the demand for this compound is expected to grow significantly in coming years.